Cas no 1198475-25-0 (7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile
• CAS No: 1198475-25-0
• MF: C₉H₅F₃N₄O
• MW: 242.157411336899
• MDL: MFCD14581631
• CID: 4577002
• Update Time: 2025-05-19

7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-3-carbonitrile
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-hydroxy-2-methyl-5-(trifluoromethyl)-
• 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile

• MDL： MFCD14581631
• Inchi： 1S/C9H5F3N4O/c1-4-5(3-13)8-14-6(9(10,11)12)2-7(17)16(8)15-4/h2,17H,1H3
• InChI Key： BSEBSIUNQJGBIX-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C(C)=NN1C(O)=CC(C(F)(F)F)=N2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile

7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile (CAS No. 1198475-25-0): A Comprehensive Overview

7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile, identified by its CAS number 1198475-25-0, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazoloapyrimidine class, a scaffold known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a carbonitrile moiety, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a fused ring system consisting of a pyrazole ring linked to an apyrimidine ring. The 7-hydroxy substituent at the 7-position of the pyrazole ring and the 2-methyl group at the 2-position further modulate its reactivity and interactions with biological targets. These structural elements make it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in pyrazoloapyrimidine derivatives due to their demonstrated efficacy in various pharmacological contexts. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a common feature in many lead compounds. The carbonitrile group adds another layer of functionality, enabling diverse chemical transformations and interactions with biological molecules.

Current research in this area has highlighted the potential of 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile as a versatile scaffold for developing novel therapeutic agents. Studies have shown that derivatives of this compound exhibit promising activity against a range of targets, including enzymes and receptors involved in inflammatory pathways, cancer signaling, and infectious diseases. The ability to fine-tune the structure through modifications such as halogenation or alkylation opens up numerous possibilities for optimizing biological activity.

The synthesis of 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the fused ring system, functional group transformations to introduce the hydroxyl, methyl, and trifluoromethyl groups, and final nitrile formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacological profile of this compound is being actively investigated in both preclinical and clinical settings. Preclinical studies have demonstrated that it can modulate key signaling pathways involved in disease progression. For instance, its interaction with enzymes like kinases has been explored as a potential strategy for developing treatments against certain types of cancer. Additionally, its ability to inhibit inflammatory cytokines suggests its utility in managing chronic inflammatory conditions.

The integration of computational methods into the study of 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile has accelerated the discovery process. Molecular docking simulations have been used to predict binding affinities with target proteins, while quantum mechanical calculations provide insights into the electronic structure and reactivity of the molecule. These computational tools complement experimental approaches by providing rapid screening of potential analogs and optimizing lead compounds.

In conclusion, 7-Hydroxy-2-methyl-5-(trifluoromethyl)pyrazolo-1,5-apyrimidine-3-carbonitrile (CAS No. 1198475-25-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.